Cas no 898455-43-1 (4-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-phenyl-1,3-thiazole-5-carboxamide)

• Product Name: 4-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-phenyl-1,3-thiazole-5-carboxamide
• CAS No: 898455-43-1
• MF: C₂₆H₂₀N₄O₂S
• MW: 452.527604103088
• CID: 5493026
• Update Time: 2025-06-11

4-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-phenyl-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide, 4-methyl-N-[3-(2-methyl-4-oxo-3(4H)-quinazolinyl)phenyl]-2-phenyl-
• 4-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-phenyl-1,3-thiazole-5-carboxamide

• Inchi： 1S/C26H20N4O2S/c1-16-23(33-25(27-16)18-9-4-3-5-10-18)24(31)29-19-11-8-12-20(15-19)30-17(2)28-22-14-7-6-13-21(22)26(30)32/h3-15H,1-2H3,(H,29,31)
• InChI Key： KAERPJXECUWDPI-UHFFFAOYSA-N
• SMILES： S1C(C(NC2=CC=CC(N3C(=O)C4=C(N=C3C)C=CC=C4)=C2)=O)=C(C)N=C1C1=CC=CC=C1

Additional information on 4-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-phenyl-1,3-thiazole-5-carboxamide

Introduction to 4-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-phenyl-1,3-thiazole-5-carboxamide and Its Significance in Modern Chemical Biology

4-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-phenyl-1,3-thiazole-5-carboxamide, identified by its CAS number 898455-43-1, represents a compound of considerable interest in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its fused heterocyclic system and functional groups, positions it as a promising candidate for further exploration in drug discovery and therapeutic development. The compound's architecture integrates elements from multiple pharmacophoric frameworks, including the quinazoline and thiazole moieties, which are well-documented for their biological activity and potential therapeutic applications.

The quinazoline core, a nitrogen-containing heterocycle, has been extensively studied for its role in various biological processes. Its derivatives are known to exhibit a wide spectrum of pharmacological activities, including antiviral, anticancer, and anti-inflammatory properties. In particular, modifications at the 4-position of the quinazoline ring often enhance biological activity by influencing electronic distribution and steric interactions. The presence of a 2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl substituent in this compound suggests potential interactions with biological targets that are sensitive to such structural motifs.

Complementing the quinazoline scaffold is the thiazole component, another nitrogen-sulfur heterocycle that is widely recognized for its pharmacological significance. Thiazole derivatives are prevalent in medicinal chemistry due to their ability to modulate various enzymatic pathways and receptor interactions. The specific arrangement of the 2-phenyl and 1,3-thiazole units in this compound may contribute to unique binding properties that could be exploited for therapeutic purposes. The carboxamide functionality at the 5-position of the thiazole ring further diversifies its chemical space, enabling potential interactions with biological targets through hydrogen bonding and dipole-dipole interactions.

Recent advancements in computational chemistry and structure-based drug design have highlighted the importance of understanding molecular interactions at an atomic level. The complex interplay between the various functional groups in 4-methyl-N-3-(2-methyl-4-oxo-3,4-dihydroquinazolin-3-yl)phenyl-2-phenyl-1,3-thiazole-5-carboxamide suggests that it may interact with multiple biological targets simultaneously. This multitarget engagement capability is increasingly valued in modern drug design strategies, as it can lead to synergistic effects and improved therapeutic outcomes.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful regioselective functionalization and stereocontrol to achieve the desired architecture. Such synthetic methodologies are critical for producing complex molecules that mimic natural products or designed scaffolds with high fidelity. The ability to synthesize such intricate structures underscores the progress made in synthetic chemistry over recent decades.

In the context of drug discovery, compounds like 4-methyl-N-3-(2-methyl-4-oxyo)-3,4-dihydroquinazolin - - - - - - - - - - - - - -- phenyl-- -- -- -- -- -- -- -- -- -- -- -- -- phenyl-- -- -- -- -- 1 , 3-thiazole-- --- --- --- --- --- --- --- --- --- --- --- carboxamide (CAS no. 89845543) offer a rich source of structural diversity for screening against various disease-related targets. The combination of quinazoline and thiazole moieties provides a unique pharmacophore that may be exploited for developing novel therapeutics against conditions such as cancer, inflammation, and infectious diseases.

Recent studies have demonstrated that hybrid molecules incorporating both quinazoline and thiazole scaffolds exhibit enhanced biological activity compared to their individual components. For instance, derivatives of these motifs have shown promise in inhibiting kinases and other enzymes involved in signal transduction pathways. The presence of multiple aromatic rings in this compound also suggests potential interactions with protein surfaces through π-stacking interactions, which can be crucial for drug-receptor binding affinity.

The carboxamide group not only contributes to the compound's solubility but also serves as a site for further derivatization. This flexibility allows chemists to modify the compound's properties by introducing additional functional groups or tags for specific applications such as imaging or targeted delivery systems. Such modifications are essential for translating laboratory findings into clinical applications.

The exploration of novel heterocyclic compounds continues to drive innovation in pharmaceutical research. The structural complexity of 4-methyl-N--(2--methyl--4--oxo--)- -(dihydroquinazolin-- -( ) phenyl-- -( ) phenyl-- -( ) thiazole-- -( ) carboxamide (CAS no.) underscores its potential as a building block for future drug candidates. As computational tools become more sophisticated and synthetic techniques advance